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Compound of Interest

Compound Name: TCO-PEG3-Biotin

Cat. No.: B12423503 Get Quote

Application Note & Protocol

For researchers, scientists, and drug development professionals engaged in targeted

molecular labeling, the preparation of high-quality reagents is paramount. TCO-PEG3-Biotin is

a key reagent in the field of bioorthogonal chemistry, enabling the precise and efficient labeling

of biomolecules. This document provides detailed protocols for the preparation of TCO-PEG3-
Biotin stock solutions, ensuring reproducibility and success in downstream applications such

as immunoassays, protein labeling, and live-cell imaging.

Introduction to TCO-PEG3-Biotin
TCO-PEG3-Biotin is a versatile chemical tool that incorporates a trans-cyclooctene (TCO)

group, a hydrophilic polyethylene glycol (PEG) spacer, and a biotin moiety.[1] The TCO group

reacts with high specificity and rapid kinetics with tetrazine-modified molecules via an inverse-

electron-demand Diels-Alder (iEDDA) cycloaddition.[2][3] This bioorthogonal "click chemistry"

reaction proceeds efficiently under mild, physiological conditions without the need for cytotoxic

catalysts.[2][3] The PEG spacer enhances solubility and reduces steric hindrance, while the

biotin provides a powerful handle for detection or purification using avidin or streptavidin-based

systems.

TCO-PEG3-Biotin Properties
A summary of the key physical and chemical properties of TCO-PEG3-Biotin is presented in

the table below.
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Property Value Reference

Molecular Formula C27H46N4O7S

Molecular Weight 570.74 g/mol

Appearance
White to off-white solid/waxy

solid

Purity >95%

Stock Solution Preparation
Materials Required

TCO-PEG3-Biotin powder

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile pipette tips

Recommended Solvents and Solubility
TCO-PEG3-Biotin is soluble in a variety of organic solvents. For biological applications, DMSO

is the most commonly recommended solvent.

Solvent Solubility Notes

DMSO 125 mg/mL (219.01 mM)

Ultrasonic assistance may be

needed. Use newly opened,

anhydrous DMSO as the

compound is hygroscopic.

DMF Soluble

DCM, THF, Acetonitrile Soluble
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Step-by-Step Protocol for Preparing a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many experimental procedures.

Equilibrate Reagent: Allow the vial of TCO-PEG3-Biotin to warm to room temperature before

opening to prevent moisture condensation.

Weigh Reagent: Accurately weigh out a desired amount of TCO-PEG3-Biotin powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need 5.71 mg of the reagent

(see calculation below).

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the TCO-PEG3-
Biotin powder.

Mix Thoroughly: Vortex the solution until the powder is completely dissolved. If necessary,

use an ultrasonic bath to aid dissolution.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Calculation for 10 mM Stock Solution:

To prepare a 10 mM stock solution, the following formula can be used:

Mass (mg) = Desired Concentration (mM) * Volume (L) * Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM solution:

Mass = 10 mmol/L * 0.001 L * 570.74 g/mol = 5.71 mg

The table below provides volumes of DMSO needed to prepare common stock solution

concentrations from 1 mg of TCO-PEG3-Biotin.
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Desired Concentration
Volume of DMSO to add to 1 mg of TCO-
PEG3-Biotin

1 mM 1.7521 mL

5 mM 0.3504 mL

10 mM 0.1752 mL

Storage and Stability
Proper storage of both the powdered reagent and the prepared stock solutions is critical to

maintain their reactivity.

Form
Storage
Temperature

Duration Reference

Powder -20°C 3 years

Stock Solution in

Solvent
-80°C 6 months

Stock Solution in

Solvent
-20°C 1 month

It is strongly recommended to store stock solutions at -80°C for long-term stability and to use

aliquots within one month when stored at -20°C.

Experimental Workflow and Application
The prepared TCO-PEG3-Biotin stock solution is now ready for use in various bioorthogonal

labeling experiments. A typical workflow involves the reaction of a tetrazine-modified

biomolecule with the TCO-PEG3-Biotin, followed by detection or purification using streptavidin-

conjugated reagents.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12423503?utm_src=pdf-body
https://www.benchchem.com/product/b12423503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation Bioorthogonal Labeling

Downstream Application
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Caption: Workflow for preparing and using TCO-PEG3-Biotin stock solutions.

The core of this application is the inverse-electron-demand Diels-Alder (iEDDA) reaction, a type

of click chemistry.
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Caption: The iEDDA reaction between TCO-PEG3-Biotin and a tetrazine-modified molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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